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Compound of Interest

Compound Name: 2-(Nitroimino)imidazolidine

Cat. No.: B8817533

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2-
(Nitroimino)imidazolidine (CAS 5465-96-3), a heterocyclic compound with applications in
pharmaceutical and materials science. Due to the limited availability of published experimental
spectra, this document combines predicted data, typical spectroscopic values for relevant
functional groups, and detailed experimental protocols to aid in the characterization of this
molecule.

Chemical Structure and Properties

2-(Nitroimino)imidazolidine, also known as 2-Nitroamino-2-imidazoline, possesses the
molecular formula CsHesN4O2 and a molecular weight of 130.11 g/mol .[1] Its structure consists
of a five-membered imidazolidine ring with a nitroimino group attached to the C2 carbon.

Spectroscopic Data

The following tables summarize the predicted and expected spectroscopic data for 2-
(Nitroimino)imidazolidine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Predicted NMR data is valuable for the structural confirmation of 2-(Nitroimino)imidazolidine.

Table 1: Predicted *H NMR Spectroscopic Data for 2-(Nitroimino)imidazolidine in DMSO-ds
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Chemical Shift (8)

Multiplicity Integration Assignment
Ppm
~8.5-9.5 Broad Singlet 1H N-H (Nitroimino)
~7.0-8.0 Broad Singlet 2H N-H (Imidazolidine)
] CH: (Imidazolidine
~3.6 Triplet 4H

ring)

Table 2: Predicted 3C NMR Spectroscopic Data for 2-(Nitroimino)imidazolidine in DMSO-de

Chemical Shift (6) ppm Assignment
~160 C=N (Nitroimino)
~43 CHz (Imidazolidine ring)

Infrared (IR) Spectroscopy

Table 3: Expected Infrared (IR) Absorption Bands for 2-(Nitroimino)imidazolidine

Wavenumber (cm—2) Vibration Type Functional Group
3400 - 3200 N-H Stretch Amine (N-H)

3000 - 2850 C-H Stretch Alkane (C-H)

1640 - 1610 N-H Bend Amine (N-H)

1550 - 1475 Asymmetric N-O Stretch Nitro (NO2)

1360 - 1290 Symmetric N-O Stretch Nitro (NO2)

Mass Spectrometry (MS)

Table 4: Expected Mass Spectrometry Data for 2-(Nitroimino)imidazolidine
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miz Interpretation

130 [M]* (Molecular lon)
84 [M - NO2]*

56 [CsHeN]*

42 [C2HaN]*

Experimental Protocols
Synthesis of 2-(Nitroimino)imidazolidine

A reported one-pot synthesis process involves the reaction of guanidine nitrate with sulfuric
acid to form nitroguanidine in situ.[2] This is followed by a reaction with ethylenediamine
without the isolation of the nitroguanidine intermediate. The reaction mass is then neutralized
and the product is filtered, washed, and dried.[2]

NMR Spectroscopy

Sample Preparation:

e Dissolve 5-10 mg of purified 2-(Nitroimino)imidazolidine in approximately 0.6 mL of
deuterated dimethyl sulfoxide (DMSO-ds).[1]

e Add a small amount of tetramethylsilane (TMS) as an internal standard (& = 0.00 ppm).[1]
« Filter the solution through a glass wool plug into a clean, dry 5 mm NMR tube.[1]

1H NMR Acquisition Parameters:[1]

Pulse Sequence: Standard single-pulse

Spectral Width: 12-15 ppm

Acquisition Time: 2-4 seconds

Relaxation Delay: 1-5 seconds
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e Number of Scans: 16-64

e Temperature: 298 K

13C NMR Acquisition Parameters:[1]

Pulse Sequence: Proton-decoupled (e.g., zgpg30)

Spectral Width: 200-220 ppm

Acquisition Time: 1-2 seconds

Relaxation Delay: 2-5 seconds

Number of Scans: 1024-4096

Temperature: 298 K

Infrared (IR) Spectroscopy

Infrared spectra can be obtained using a Fourier Transform Infrared (FTIR) spectrometer. The
solid sample can be prepared as a KBr pellet or analyzed using an Attenuated Total
Reflectance (ATR) accessory.

Mass Spectrometry

Mass spectra can be acquired using a mass spectrometer with an appropriate ionization
source, such as Electron lonization (El) for GC-MS analysis.

Visualizations

The following diagrams illustrate key workflows and relationships in the analysis of 2-
(Nitroimino)imidazolidine.
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Caption: Synthesis of 2-(Nitroimino)imidazolidine.
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Caption: NMR structural confirmation workflow.[1]
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Logical Relationship of Structure to NMR Signals
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Caption: Structure-NMR signal relationships.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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